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Introduction

This document provides a detailed protocol for the experimental determination of the neutron
resonance integral of Neodymium-146 (1*¢Nd). The resonance integral is a crucial nuclear
data parameter that quantifies the probability of neutron absorption by a nucleus in the
epithermal neutron energy range. Accurate knowledge of this value is essential for various
applications, including reactor physics calculations, neutron activation analysis (NAA), and the
production of medical radioisotopes. The methodology described herein is based on the well-
established cadmium ratio technique, a robust and widely used method for measuring
resonance integrals.[1][2][3]

The underlying principle involves the irradiation of a 1#éNd sample with and without a cadmium
shield in a nuclear reactor. Cadmium has a large absorption cross-section for thermal neutrons
(neutrons with energies below ~0.5 eV) but is largely transparent to epithermal neutrons. By
comparing the induced radioactivity of the product nuclide, Neodymium-147 (*4’Nd), in both
irradiations, the contribution of epithermal neutron capture can be isolated and the resonance
integral determined relative to a monitor with a well-known resonance integral, such as Gold-
197 (*°’Au) or Manganese-55 (°>>Mn).[1][4][5]

Data Presentation: Nuclear Data for *4°Nd and
Monitors
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A compilation of essential nuclear data for the target isotope (*46Nd), the product isotope
(**Nd), and common monitor isotopes (*°’Au and >>Mn) is presented below. This data is critical
for the calculations involved in the determination of the resonance integral.

Neodymium- Neodymium- Gold-197 Manganese-55
Parameter

146 (*46Nd) 147 (*4’Nd) (*97Au) (°*Mn)
Isotopic

17.189 - 100 100
Abundance (%)
Thermal Neutron
Capture Cross-

) 1.42 £ 0.10[6] - 98.65 + 0.09 13.3+0.2

Section (0o)
(barns)
Resonance
Integral (lo) 1.99 £ 0.20[6] - 1550 + 28 140+15
(barns)
Product Nuclide 147Nd - 198AU 56Mn
Half-life of

10.98 days - 2.6947 days 2.5785 hours
Product
Gamma-ray

- 91.1 (28.4%)[7] 411.8 (95.62%) 846.8 (98.9%)
Energy (keV)
Gamma-ray

. - 531.0 (12.7%)[7]
Intensity (%)

Note: The values for the resonance integral of 1#6Nd are the subject of measurement in this
protocol; the value presented is for reference.

Experimental Protocols

The following sections detail the step-by-step methodology for measuring the resonance
integral of 146Nd using the cadmium ratio method with a neutron monitor.

Sample and Monitor Preparation
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e Sample Preparation:

o Accurately weigh a known quantity of high-purity Neodymium oxide (Nd203). The isotopic
enrichment of 146Nd should be known.

o Encapsulate the Nd20s powder in a high-purity quartz ampoule or an aluminum foil
packet. The container material should have a low neutron absorption cross-section.

o Prepare at least two identical samples: one for bare irradiation and one for cadmium-
covered irradiation.

e Monitor Preparation:

o Select a suitable neutron flux monitor, such as Gold-197 (in the form of Au-Al alloy wire) or
Manganese-55 (in the form of Mn-Cu alloy foil).[1][4] The monitor's resonance integral
should be well-characterized.

o Accurately weigh the monitor foils or wires.

o Prepare two sets of monitors for each 14°Nd sample to be irradiated.

Irradiation Procedure

o Assembly for Irradiation:

o For the bare irradiation, package one 16Nd sample together with its corresponding
monitor foils.

o For the cadmium-covered irradiation, place the second **Nd sample and its monitors
inside a cadmium box with a wall thickness of approximately 1 mm.[1] This thickness is
sufficient to absorb the vast majority of thermal neutrons.

o Place both the bare and cadmium-covered assemblies in the same irradiation position
within the nuclear reactor to ensure they are exposed to the same neutron flux conditions.

o Neutron Irradiation:
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o Irradiate the samples in a well-thermalized neutron spectrum for a duration sufficient to
produce adequate activity in 1#’Nd and the monitor isotopes. The irradiation time will
depend on the reactor's neutron flux and the sample mass.[8]

o Record the exact start and end times of the irradiation.

Post-Irradiation Measurement
e Cooling Period:
o After irradiation, allow the samples to cool for a predetermined period. This allows for the

decay of short-lived interfering radionuclides. The cooling time for 4’Nd should be
sufficient to handle the samples safely while minimizing decay losses.

e Gamma-Ray Spectrometry:

o Use a calibrated high-purity germanium (HPGe) detector to measure the gamma-ray
spectra of the irradiated 146Nd samples and the monitor foils.[7][9] The detector should be
coupled to a multi-channel analyzer.

o Position each sample and monitor at a reproducible distance from the detector to ensure
consistent counting geometry.

o Acquire spectra for a time long enough to obtain good counting statistics for the
characteristic gamma-ray peaks of 14’Nd (91.1 keV and 531.0 keV) and the monitor
nuclide (e.g., 411.8 keV for 1°8Au or 846.8 keV for °Mn).[7]

o Record the start time and duration of each measurement.

Data Analysis and Calculation

o Determination of Activity:

o From the acquired gamma-ray spectra, determine the net peak area of the characteristic
gamma-rays for 1*’Nd and the monitor nuclide for both the bare and cadmium-covered
samples.
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o Correct the peak areas for counting time, gamma-ray intensity, detector efficiency, and
decay during irradiation, cooling, and counting to calculate the specific activity (activity per
unit mass) at the end of irradiation.

e Calculation of the Cadmium Ratio (R_Cd):

o The cadmium ratio for both the #®Nd sample and the monitor is calculated as the ratio of
the specific activity from the bare irradiation to that from the cadmium-covered irradiation:

» R_Cd = (Specific Activity) bare / (Specific Activity) Cd-covered
o Calculation of the Resonance Integral:

o The resonance integral of the unknown sample (146Nd) can be determined relative to the
monitor using the following formula, which is derived from the principles of neutron
activation analysis:[3]

s [o(Nd) =[ (R_Cd(monitor) - 1) / (R_Cd(Nd) - 1) ] * [ go(Nd) / ao(monitor) ] * lo(monitor)

o Where:

lo(Nd) is the resonance integral of 14°Nd.

lo(monitor) is the known resonance integral of the monitor.

oo(Nd) is the thermal neutron capture cross-section of 146Nd.

oo(monitor) is the thermal neutron capture cross-section of the monitor.

R_Cd(Nd) and R_Cd(monitor) are the cadmium ratios for 1#éNd and the monitor,
respectively.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for measuring the resonance integral of 146Nd.

Logical Relationship for Resonance Integral Calculation
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Caption: Logical flow for the calculation of the resonance integral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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neodymium-146]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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